Cas no 69437-72-5 (1-(2-Chloropyridin-3-yl)-3-phenylthiourea)

1-(2-Chloropyridin-3-yl)-3-phenylthiourea structure
69437-72-5 structure
Product Name:1-(2-Chloropyridin-3-yl)-3-phenylthiourea
CAS No:69437-72-5
MF:C12H10ClN3S
MW:263.745899677277
CID:3167839
PubChem ID:12450089
Update Time:2025-04-21

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

    • Oprea1_111957
    • AKOS002806544
    • SCHEMBL16566586
    • CHEMBL3120557
    • 69437-72-5
    • 1-(2-chloropyridin-3-yl)-3-phenylthiourea
    • 1-(2-Chloropyridin-3-yl)-3-phenylthiourea
    • MDL： MFCD07092197
    • Inchi： 1S/C12H10ClN3S/c13-11-10(7-4-8-14-11)16-12(17)15-9-5-2-1-3-6-9/h1-8H,(H2,15,16,17)
    • InChI Key： MTEURSWLHQONCH-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 263.0283962Da
  • Monoisotopic Mass: 263.0283962Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69Ų

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Pricemore >>

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1-(2-Chloropyridin-3-yl)-3-phenylthiourea Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:69437-72-5)1-(2-Chloropyridin-3-yl)-3-phenylthiourea
Order Number:A914565
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:52
Price ($):312.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:69437-72-5)1-(2-Chloropyridin-3-yl)-3-phenylthiourea
A914565
Purity:99%
Quantity:1g
Price ($):312.0
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